Cas no 2694735-09-4 (4-Ethoxypiperidine-4-carboxylic acid hydrochloride)
4-Ethoxypiperidine-4-carboxylic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 4-ethoxypiperidine-4-carboxylic acid hydrochloride
- Z5185148159
- 4-Ethoxypiperidine-4-carboxylic acid hydrochloride
-
- MDL: MFCD34475061
- Inchi: 1S/C8H15NO3.ClH/c1-2-12-8(7(10)11)3-5-9-6-4-8;/h9H,2-6H2,1H3,(H,10,11);1H
- InChI Key: IJTGZYIVYMZJBH-UHFFFAOYSA-N
- SMILES: Cl.O(CC)C1(C(=O)O)CCNCC1
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 164
- Topological Polar Surface Area: 58.6
4-Ethoxypiperidine-4-carboxylic acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28339296-1g |
4-ethoxypiperidine-4-carboxylic acid hydrochloride |
2694735-09-4 | 95% | 1g |
$728.0 | 2023-09-07 | |
| Enamine | EN300-28339296-5g |
4-ethoxypiperidine-4-carboxylic acid hydrochloride |
2694735-09-4 | 95% | 5g |
$2110.0 | 2023-09-07 | |
| Enamine | EN300-28339296-10g |
4-ethoxypiperidine-4-carboxylic acid hydrochloride |
2694735-09-4 | 95% | 10g |
$3131.0 | 2023-09-07 | |
| Enamine | EN300-28339296-0.05g |
4-ethoxypiperidine-4-carboxylic acid hydrochloride |
2694735-09-4 | 95.0% | 0.05g |
$168.0 | 2025-02-19 | |
| Enamine | EN300-28339296-0.1g |
4-ethoxypiperidine-4-carboxylic acid hydrochloride |
2694735-09-4 | 95.0% | 0.1g |
$252.0 | 2025-02-19 | |
| Enamine | EN300-28339296-0.25g |
4-ethoxypiperidine-4-carboxylic acid hydrochloride |
2694735-09-4 | 95.0% | 0.25g |
$361.0 | 2025-02-19 | |
| Enamine | EN300-28339296-0.5g |
4-ethoxypiperidine-4-carboxylic acid hydrochloride |
2694735-09-4 | 95.0% | 0.5g |
$569.0 | 2025-02-19 | |
| Enamine | EN300-28339296-1.0g |
4-ethoxypiperidine-4-carboxylic acid hydrochloride |
2694735-09-4 | 95.0% | 1.0g |
$728.0 | 2025-02-19 | |
| Enamine | EN300-28339296-2.5g |
4-ethoxypiperidine-4-carboxylic acid hydrochloride |
2694735-09-4 | 95.0% | 2.5g |
$1428.0 | 2025-02-19 | |
| Enamine | EN300-28339296-5.0g |
4-ethoxypiperidine-4-carboxylic acid hydrochloride |
2694735-09-4 | 95.0% | 5.0g |
$2110.0 | 2025-02-19 |
4-Ethoxypiperidine-4-carboxylic acid hydrochloride Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 4-Ethoxypiperidine-4-carboxylic acid hydrochloride
Introduction to 4-Ethoxypiperidine-4-carboxylic acid hydrochloride (CAS No: 2694735-09-4)
4-Ethoxypiperidine-4-carboxylic acid hydrochloride is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the chemical abstracts service number 2694735-09-4, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound consists of a piperidine ring substituted with an ethoxy group at the 4-position and a carboxylic acid moiety, further modified into its hydrochloride salt form for enhanced solubility and stability.
The relevance of 4-Ethoxypiperidine-4-carboxylic acid hydrochloride in contemporary pharmaceutical research is underscored by its role as a key intermediate in the synthesis of various bioactive molecules. Piperidine derivatives are well-documented for their involvement in the development of drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The ethoxy substitution at the 4-position of the piperidine ring introduces specific electronic and steric properties that can modulate the pharmacokinetic and pharmacodynamic profiles of the resulting drug candidates.
Recent advancements in medicinal chemistry have highlighted the utility of 4-Ethoxypiperidine-4-carboxylic acid hydrochloride in the design of novel therapeutic agents. For instance, studies have demonstrated its potential as a scaffold for small-molecule inhibitors targeting enzymes involved in cancer metabolism. The carboxylic acid functionality provides a site for further chemical modification, enabling the attachment of diverse pharmacophores that enhance binding affinity and selectivity. Additionally, the hydrochloride salt form improves the compound's bioavailability, making it a promising candidate for clinical development.
The synthesis of 4-Ethoxypiperidine-4-carboxylic acid hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated piperidine precursors followed by carboxylation and salt formation. The efficiency of these synthetic pathways is critical for large-scale production, where cost-effectiveness and scalability are paramount.
In vitro studies have revealed that 4-Ethoxypiperidine-4-carboxylic acid hydrochloride exhibits notable interactions with biological targets, including enzymes and receptors relevant to human health. These interactions are often explored through computational modeling and experimental validation to elucidate mechanisms of action. The compound's ability to modulate enzyme activity has been particularly investigated in contexts such as pain management and neuroprotection, where precise targeting is essential.
The pharmacological profile of 4-Ethoxypiperidine-4-carboxylic acid hydrochloride is further influenced by its solubility characteristics, which are significantly enhanced by the hydrochloride salt form. This improved solubility facilitates its use in formulation development, allowing for more efficient delivery systems such as oral tablets or injectable solutions. Formulation scientists often leverage this property to optimize drug release profiles and enhance patient compliance.
Regulatory considerations play a crucial role in the development and commercialization of compounds like 4-Ethoxypiperidine-4-carboxylic acid hydrochloride. Compliance with Good Manufacturing Practices (GMP) ensures that the compound meets stringent quality standards before being approved for clinical use. Additionally, preclinical studies must be conducted to evaluate safety and efficacy profiles, providing a robust dataset for regulatory submissions.
The future prospects of 4-Ethoxypiperidine-4-carboxylic acid hydrochloride in pharmaceutical research are promising, with ongoing investigations exploring its potential in emerging therapeutic areas. Innovations in drug design methodologies continue to expand the applications of piperidine derivatives, making compounds like this one valuable tools for addressing unmet medical needs. Collaborative efforts between academic researchers and industry professionals are essential to translate these findings into tangible therapeutic benefits for patients worldwide.
2694735-09-4 (4-Ethoxypiperidine-4-carboxylic acid hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)